(5,5-Dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)acetic acid
Overview
Description
(5,5-Dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)acetic acid, also known as 5,5-dioxido-6H-dibenzo[c,e]thiazin-6-ylacetic acid (DTA) is a synthetic organic compound with a variety of applications in scientific research. It is a member of the thiazine family of compounds, and is a derivative of the thiazine nucleus. DTA is a white, odorless, crystalline solid that is soluble in water and other polar solvents. DTA is widely used in laboratory experiments as a reagent, and is also used in the synthesis of various other compounds.
Scientific Research Applications
Anti-HIV-1 Activity
A novel series of compounds, including N′-(1-(aryl)ethylidene)-2-(5,5-dioxido-3-phenylbenzo[e]pyrazolo[4,3-c][1,2]thiazin-4(1H)-yl)acetohydrazides, demonstrated anti-HIV-1 activity. These compounds were synthesized using thermal and ultrasonic methods to enhance yields. Among them, specific compounds showed potent anti-HIV-1 activity with low cytotoxicity, highlighting their potential as therapeutic agents against HIV-1 (Aslam et al., 2014).
Antimicrobial Agents
Thiazolyl-acetic acid derivatives have been investigated for their antimicrobial properties. A series of these compounds showed broad-spectrum antibacterial and antifungal activities, making them potential candidates for use as preservative agents in commercial products (Shirai et al., 2013). Another study focused on the synthesis and evaluation of antibacterial activity of 1, 4-Benzoxazine analogues, further underscoring the antimicrobial potential of related structures (Kadian et al., 2012).
Anticancer Activities
Compounds based on benzothiadiazinyl hydrazinecarboxamides and anilino[1,2,4]triazolo[1,5-b][1,2,4]thiadiazine 5,5-diones were synthesized and showed moderate to good inhibitory activity against various cancer cell lines. These findings suggest their potential as therapeutic agents for treating different types of cancers (Kamal et al., 2011).
Synthesis and Structural Analysis
Studies on the synthesis and structural analysis of thiazole-containing compounds provide insights into their chemical properties and potential applications in organic synthesis. For instance, the photo-degradation of such compounds under specific conditions has been analyzed, contributing to a better understanding of their stability and reactivity (Wu et al., 2007).
properties
IUPAC Name |
2-(5,5-dioxobenzo[c][1,2]benzothiazin-6-yl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO4S/c16-14(17)9-15-12-7-3-1-5-10(12)11-6-2-4-8-13(11)20(15,18)19/h1-8H,9H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWORUOBYCQVHOL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=CC=CC=C3S(=O)(=O)N2CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701203993 | |
Record name | 6H-Dibenzo[c,e][1,2]thiazine-6-acetic acid, 5,5-dioxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701203993 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1858251-60-1 | |
Record name | 6H-Dibenzo[c,e][1,2]thiazine-6-acetic acid, 5,5-dioxide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1858251-60-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6H-Dibenzo[c,e][1,2]thiazine-6-acetic acid, 5,5-dioxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701203993 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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